Cas no 2687-94-7 (1-Octyl-2-pyrrolidone)

• Product Name: 1-Octyl-2-pyrrolidone
• CAS No: 2687-94-7
• MF: C₁₂H₂₃NO
• MW: 197.317123651505
• MDL: MFCD00074965
• CID: 43318
• PubChem ID: 87577980
• Update Time: 2025-04-18

1-Octyl-2-pyrrolidone Chemical and Physical Properties

Names and Identifiers

• 1-Octylpyrrolidin-2-one
• N-ethyl pyrrolidone
• 1-OCTYL-2-PYRROLIDINONE
• 1-N-OCTYL-2-PYRROLIDONE
• N-OCTYL PYRROLIDONE
• N-OCTYL-2-PYRROLIDONE
• 1-octyl-2-pyrrolidinon
• 2-Pyrrolidinone,1-octyl-
• N-(n-octyl)-2-pyrrolidinone
• 1-Octyl-2-pyrrolidone
• 1-n-octylazacyclopentan-2-one
• 1-octyl-pyrrolidone
• 2-Pyrrolidinone,1-octyl
• caprylyl pyrrolidone
• N-n-Octylpyrrolidone
• N-octyl-2-pyrrolidinone
• N-Octylpyrrolidinone

• MDL： MFCD00074965
• Inchi： 1S/C12H23NO/c1-2-3-4-5-6-7-10-13-11-8-9-12(13)14/h2-11H2,1H3
• InChI Key： WPPOGHDFAVQKLN-UHFFFAOYSA-N
• SMILES： CCCCCCCCN1C(=O)CCC1

Computed Properties

• Exact Mass: 197.17800
• Monoisotopic Mass: 197.178
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 3.2
• Topological Polar Surface Area: 20.3A^2

Experimental Properties

• Color/Form: Colorless pure liquid
• Density: 0.92 g/mL at 25 °C(lit.)
• Melting Point: -23°C(lit.)
• Boiling Point: 172°C/15mmHg(lit.)
• Flash Point: Fahrenheit: 287.6 ° f
  Celsius: 142 ° c
  
• Refractive Index: n20/D 1.465(lit.)
• PSA: 20.31000
• LogP: 2.90720
• Solubility: Not available

1-Octyl-2-pyrrolidone Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H314,H411
• Warning Statement： P273,P280,P305+P351+P338,P310
• Hazardous Material transportation number：UN 3267 8/PG 2
• WGK Germany：2
• Hazard Category Code： 34-51/53
• Safety Instruction： S23-S26-S36/37/39-S45-S1/2
• RTECS：UY5896000
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：II
• Packing Group：III
• Hazard Level：8
• Safety Term：8
• Packing Group：III
• Risk Phrases：R34; R51/53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-alkylpyrrolidines
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds